Cas no 2436296-64-7 ((5-Bromo-1H-indazol-3-yl)methanamine hydrochloride)

• Product Name: (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride
• CAS No: 2436296-64-7
• MF: C₈H₉BrClN₃
• MW: 262.534159421921
• CID: 5223766
• PubChem ID: 132274223
• Update Time: 2025-06-25

(5-Bromo-1H-indazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride
• 1H-Indazole-3-methanamine, 5-bromo-, hydrochloride (1:1)
• CS-17435
• CS-WAA0160
• CS-0035100
• AKOS037651806
• 2436296-64-7
• E83063

• Inchi： 1S/C8H8BrN3.ClH/c9-5-1-2-7-6(3-5)8(4-10)12-11-7;/h1-3H,4,10H2,(H,11,12);1H
• InChI Key： TZCSBNYRVWHFHY-UHFFFAOYSA-N
• SMILES： C(C1=NNC2=CC=C(Br)C=C12)N.Cl

Computed Properties

• Exact Mass: 260.96684g/mol
• Monoisotopic Mass: 260.96684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride

Comprehensive Overview of (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride (CAS No. 2436296-64-7)

(5-Bromo-1H-indazol-3-yl)methanamine hydrochloride (CAS No. 2436296-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its indazole core and bromine substitution, is widely utilized in the development of novel therapeutic agents. Its unique structural features make it a valuable intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other bioactive molecules.

The growing interest in indazole derivatives stems from their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Researchers are increasingly exploring (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride as a key building block in drug discovery. Its hydrochloride salt form enhances solubility and stability, making it more suitable for experimental and industrial applications. This compound is often referenced in studies focusing on structure-activity relationships (SAR) and molecular docking simulations.

In recent years, the demand for high-purity chemical intermediates like (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS No. 2436296-64-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its potential applications in neurodegenerative disease research and immune modulation have sparked further investigations.

From a synthetic chemistry perspective, (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride is synthesized through multi-step organic reactions, often involving bromination and amination processes. The compound's molecular weight and physicochemical properties are critical parameters for researchers optimizing reaction conditions. Its NMR spectra and HPLC purity data are essential for quality control in laboratory settings.

The versatility of (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride extends to its use in combinatorial chemistry and high-throughput screening platforms. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's role as a pharmacophore has become increasingly prominent. Its crystal structure and hydrogen bonding patterns are also subjects of ongoing crystallographic studies.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride to minimize environmental impact. The compound's biodegradability and toxicity profile are under evaluation to align with sustainable development goals. These efforts are part of a broader trend toward benign-by-design chemicals in the life sciences sector.

For analytical chemists, (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride presents interesting challenges in method development for quantification and characterization. Advanced techniques like LC-MS and UPLC are employed to ensure accurate measurements of this compound in complex matrices. Its chromatographic behavior and mass spectral fragmentation patterns are well-documented in scientific literature.

The commercial availability of (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride through specialized chemical suppliers has facilitated its widespread adoption in research institutions. Quality specifications typically include ≥95% purity by HPLC and detailed certificates of analysis. Storage recommendations emphasize protection from moisture and light to maintain stability over extended periods.

Looking ahead, the scientific community anticipates expanded applications for (5-Bromo-1H-indazol-3-yl)methanamine hydrochloride in personalized medicine and theranostic approaches. Its structural modularity allows for diverse chemical modifications, enabling the creation of tailored derivatives with enhanced biological activity. This adaptability positions the compound as a valuable asset in the ongoing quest for innovative therapeutic solutions.